Cas no 2094818-13-8 (N-{pentacyclo[6.3.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-4-yl}prop-2-enamide)

• Product Name: N-{pentacyclo[6.3.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-4-yl}prop-2-enamide
• CAS No: 2094818-13-8
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5409128
• PubChem ID: 126821506
• Update Time: 2025-08-02

N-{pentacyclo[6.3.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-4-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(4-pentacyclo[6.3.0.02,6.03,10.05,9]undecanyl)prop-2-enamide
• EN300-6689172
• AKOS033935084
• Z2867519561
• N-{pentacyclo[6.3.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-4-yl}prop-2-enamide
• 2094818-13-8

• Inchi： 1S/C14H17NO/c1-2-9(16)15-14-12-7-3-5-6-4-8(10(5)12)13(14)11(6)7/h2,5-8,10-14H,1,3-4H2,(H,15,16)
• InChI Key： DRVXMZVQUHXVOU-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1C2C3CC4C5CC(C1C35)C24

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų

Additional information on N-{pentacyclo[6.3.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-4-yl}prop-2-enamide

N-{Pentacyclo[6.3.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-4-yl}prop-2-enamide: A Comprehensive Overview

The compound with CAS No 2094818-13-8, known as N-{pentacyclo[6.3.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-4-yl}prop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex pentacyclic structure, which contributes to its unique chemical properties and potential applications in advanced materials and drug development.

The pentacyclo[6.3.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan framework is a hallmark of this compound's structure. This bicyclic system is characterized by a highly strained and rigid conformation, which makes it an attractive candidate for studying molecular recognition and supramolecular chemistry. Recent studies have demonstrated that the pentacyclic core can serve as a versatile platform for the design of novel ligands and catalysts in organic synthesis.

One of the most intriguing aspects of N-{pentacyclo[6.3.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-4-yl}prop-2-enamide is its ability to engage in specific non-covalent interactions due to its unique geometry. Researchers have explored its potential as a building block for self-assembled nanostructures, where the pentacyclic framework can act as a recognition motif for other molecules or ions. This property has implications for the development of new materials with tailored electronic and mechanical properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugated system within the pentacyclic core exhibits unusual electronic delocalization patterns, which could be harnessed for applications in optoelectronics and photovoltaics.

In terms of synthesis, the preparation of N-{pentacyclo[6.3.0.0^{2,6}.0^{3,10}.0^{5,9}]undecan-4-yl}prop-2-enamide involves a multi-step process that requires precise control over stereochemistry and regioselectivity. The use of transition metal catalysts has been pivotal in achieving high yields and maintaining the integrity of the pentacyclic framework during the reaction sequence.

Looking ahead, the potential applications of this compound are vast and varied. Its role as a chiral auxiliary in asymmetric synthesis has been explored extensively in recent years, with promising results in enantioselective catalysis. Additionally, its compatibility with various functional groups makes it an ideal candidate for drug delivery systems and bioconjugate chemistry.

In conclusion, N-{pentacyclo[6.3.0.0^{2,6}.0^{3,10}.o{59}]undecan-4-yl}prop-2-enamide stands at the forefront of modern organic chemistry research due to its unique structural features and versatile chemical properties. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to make significant contributions to both academic research and industrial applications.